4-(dimethylamino)oxane-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-(dimethylamino)oxane-2-carboxylic acid” appears to contain an oxane ring (a six-membered ring with one oxygen atom and five carbon atoms), a carboxylic acid group (-COOH), and a dimethylamino group (-N(CH3)2). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions .
Molecular Structure Analysis
The molecular structure of “this compound” would likely be influenced by the presence of the oxane ring, which is a type of ether. Ethers generally have a bent shape around the oxygen atom due to the presence of two lone pairs of electrons .Chemical Reactions Analysis
Carboxylic acids are known to participate in a variety of reactions, including esterification, reduction, and amide formation . The presence of the dimethylamino group could also allow for reactions involving the nitrogen atom .Physical and Chemical Properties Analysis
Carboxylic acids generally have high boiling points and are polar due to the presence of the -COOH group . The presence of the dimethylamino group could potentially increase the compound’s solubility in water .Mechanism of Action
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(dimethylamino)oxane-2-carboxylic acid involves the reaction of 2-bromoacetic acid with dimethylamine followed by cyclization of the resulting intermediate.", "Starting Materials": [ "2-bromoacetic acid", "dimethylamine" ], "Reaction": [ "Step 1: 2-bromoacetic acid is reacted with excess dimethylamine in the presence of a base such as sodium hydroxide to form the intermediate 2-dimethylaminoacetic acid.", "Step 2: The intermediate is then cyclized by heating with a dehydrating agent such as phosphorus oxychloride to form 4-(dimethylamino)oxane-2-carboxylic acid." ] } | |
CAS No. |
2384570-17-4 |
Molecular Formula |
C8H15NO3 |
Molecular Weight |
173.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.